Cas no 98489-37-3 (4-(2-methylpropyl)pyrimidine)

• Product Name: 4-(2-methylpropyl)pyrimidine
• CAS No: 98489-37-3
• MF: C₈H₁₂N₂
• MW: 136.194281578064
• CID: 801849
• PubChem ID: 565104
• Update Time: 2025-06-14

4-(2-methylpropyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• Pyrimidine,4-(2-methylpropyl)-
• Pyrimidine, 4-isobutyl- (6CI)
• 4-(2-methylpropyl)pyrimidine
• FJQBYVHWRHVOLQ-UHFFFAOYSA-N
• SCHEMBL681106
• Pyrimidine, 4-(2-methylpropyl)-
• EN300-1196612
• NS00113931
• 98489-37-3
• 4-Isobutylpyrimidine

• Inchi： 1S/C8H12N2/c1-7(2)5-8-3-4-9-6-10-8/h3-4,6-7H,5H2,1-2H3
• InChI Key： FJQBYVHWRHVOLQ-UHFFFAOYSA-N
• SMILES： N1C=NC=CC=1CC(C)C

Computed Properties

• Exact Mass: 136.100048391g/mol
• Monoisotopic Mass: 136.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 37
• Rotatable Bond Count: 6
• Complexity: 832
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 9
• XLogP3: nothing
• Topological Polar Surface Area: 25.8Ų

Additional information on 4-(2-methylpropyl)pyrimidine

Comprehensive Analysis of 4-(2-methylpropyl)pyrimidine (CAS No. 98489-37-3): Properties, Applications, and Industry Trends

4-(2-methylpropyl)pyrimidine (CAS No. 98489-37-3) is a specialized organic compound belonging to the pyrimidine family, a heterocyclic aromatic ring system with significant relevance in pharmaceuticals, agrochemicals, and material science. This compound, characterized by its 2-methylpropyl substituent at the 4-position of the pyrimidine ring, has garnered attention for its unique chemical properties and potential applications. Researchers and industry professionals frequently search for terms like "4-(2-methylpropyl)pyrimidine synthesis", "CAS 98489-37-3 uses", and "pyrimidine derivatives in drug development", reflecting its growing importance in scientific and industrial domains.

The molecular structure of 4-(2-methylpropyl)pyrimidine (CAS No. 98489-37-3) features a pyrimidine core, a six-membered ring with two nitrogen atoms at the 1- and 3-positions, which confers electron-deficient properties ideal for nucleophilic substitution reactions. The 2-methylpropyl group enhances lipophilicity, making it valuable in designing bioactive molecules. Recent studies highlight its role as a building block for pharmaceutical intermediates, particularly in antiviral and anticancer research, aligning with trending topics like "next-generation drug scaffolds" and "small molecule therapeutics".

In the agrochemical sector, 4-(2-methylpropyl)pyrimidine derivatives are explored for their potential as crop protection agents, addressing global demands for sustainable agriculture. Searches for "pyrimidine-based pesticides" and "eco-friendly agrochemicals" underscore this application. The compound’s stability under physiological conditions also makes it a candidate for flavor and fragrance formulations, resonating with queries like "synthetic aroma chemicals" and "food additive innovations".

From a synthetic perspective, CAS No. 98489-37-3 is typically prepared via cross-coupling reactions or cyclization strategies, with recent advancements focusing on catalyst efficiency and green chemistry principles. Industry discussions often revolve around "cost-effective pyrimidine synthesis" and "scalable heterocyclic production", reflecting the need for sustainable manufacturing. Analytical techniques like HPLC, NMR, and mass spectrometry are critical for quality control, as emphasized by searches for "pyrimidine purity analysis".

Emerging trends link 4-(2-methylpropyl)pyrimidine to material science, particularly in organic electronics and coordination polymers. Its π-conjugated system enables applications in OLEDs and photovoltaic devices, aligning with high-interest topics like "energy-efficient materials" and "flexible electronics". Regulatory compliance, such as REACH and FDA guidelines, is another focal point, with queries like "pyrimidine safety profiles" gaining traction.

In conclusion, 4-(2-methylpropyl)pyrimidine (CAS No. 98489-37-3) exemplifies the versatility of pyrimidine chemistry, bridging gaps between life sciences and advanced materials. Its multidisciplinary applications, coupled with sustainable synthesis approaches, position it as a compound of enduring relevance in innovation-driven industries.